2-Tert-butyl-5-hydroxybenzonitrile

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-tert-butyl-5-hydroxybenzonitrile
• InChI: InChI=1S/C11H13NO/c1-11(2,3)10-5-4-9(13)6-8(10)7-12/h4-6,13H,1-3H3
• InChI Key: IHRRDQYNBVMYTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)O)C#N

Description

2-Tert-butyl-5-hydroxybenzonitrile is an aromatic compound featuring a benzene ring substituted with a nitrile group (-CN), a hydroxyl group (-OH) at the para position (C5), and a bulky tert-butyl (-C(CH₃)₃) group at the ortho position (C2). This structure confers unique physicochemical properties, including enhanced steric hindrance from the tert-butyl group and electronic effects from the nitrile and hydroxyl moieties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butyl-5-hydroxybenzonitrile typically involves the reaction of 2-tert-butylphenol with cyanogen bromide in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which then undergoes nucleophilic substitution to yield the desired product .

Industrial Production Methods: Industrial production of 2-Tert-butyl-5-hydroxybenzonitrile may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors and efficient separation techniques to ensure high yield and purity of the final product.

Types of Reactions:

Oxidation: 2-Tert-butyl-5-hydroxybenzonitrile can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: Reduction of the nitrile group can lead to the formation of amines.

Substitution: The hydroxyl group can participate in various substitution reactions, such as esterification or etherification.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Acidic or basic conditions can facilitate substitution reactions, with reagents like acetic anhydride for esterification.

Major Products:

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Amines.

Substitution: Esters or ethers.

Scientific Research Applications

2-Tert-butyl-5-hydroxybenzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a ligand in binding studies.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Tert-butyl-5-hydroxybenzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group can form hydrogen bonds, while the nitrile group can participate in nucleophilic or electrophilic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Benzotriazole Derivatives (e.g., 2-(3',5'-Di-tert-butyl-2'-hydroxyphenyl)benzotriazole)

Structural Similarities :

• Tert-butyl groups : Both compounds incorporate tert-butyl substituents, which enhance thermal stability and reduce molecular mobility due to steric bulk .
• Hydroxyl groups : The hydroxyl group in both compounds participates in hydrogen bonding, influencing solubility and UV absorption properties.

Key Differences :

• Core structure : Benzotriazole derivatives feature a fused benzotriazole ring system, enabling UV absorption via conjugation, whereas 2-tert-butyl-5-hydroxybenzonitrile’s nitrile group introduces strong electron-withdrawing effects, altering electronic transitions .
• Applications : Benzotriazoles are widely used as UV stabilizers in polymers, while the benzonitrile derivative’s applications are less documented but may focus on intermediates or specialty materials.

Property	2-Tert-butyl-5-hydroxybenzonitrile	Benzotriazole Derivatives
Core Structure	Benzonitrile	Benzotriazole + substituted phenyl
Key Functional Groups	-CN, -OH, -C(CH₃)₃	-OH, -C(CH₃)₃, benzotriazole
UV Absorption	Likely weaker (no triazole system)	Strong (300–400 nm range)
Thermal Stability	High (tert-butyl hindrance)	Very high (rigid triazole core)

Tert-butyl 2-Hydroxy-5-nitrobenzoate (CAS: 155388-63-9)

Structural Similarities :

• Substituent positions : Both compounds share hydroxyl and tert-butyl groups at analogous positions (C2 and C5).
• Steric effects : The tert-butyl group in both compounds contributes to hydrophobic behavior and steric shielding.

Key Differences :

• Functional groups: The benzoate ester (-COO-tert-butyl) and nitro (-NO₂) groups in tert-butyl 2-hydroxy-5-nitrobenzoate contrast with the nitrile (-CN) and hydroxyl (-OH) groups in the benzonitrile derivative.

Property	2-Tert-butyl-5-hydroxybenzonitrile	Tert-butyl 2-Hydroxy-5-nitrobenzoate
Functional Groups	-CN, -OH, -C(CH₃)₃	-NO₂, -OH, -COO-tert-butyl
Solubility	Moderate (polar -CN/-OH)	Lower (non-polar ester group)
Acidity (pKa of -OH)	Likely higher (electron-withdrawing -CN)	Lower (electron-withdrawing -NO₂ dominates)

Spiro Carbamates (e.g., TERT-BUTYL 2-AZASPIRO[3.3]HEPTAN-5-YLCARBAMATE)

Structural Similarities :

Key Differences :

• Core structure : The spiro carbamate features a bicyclic system with a carbamate functional group, enabling rigidity and chiral centers, whereas the benzonitrile derivative’s planar aromatic ring lacks such complexity .
• Applications : Spiro carbamates are often used in pharmaceutical synthesis, while the benzonitrile’s role remains speculative without direct evidence.

Property	2-Tert-butyl-5-hydroxybenzonitrile	Spiro Carbamate Derivatives
Core Structure	Aromatic benzonitrile	Bicyclic spiro system + carbamate
Solubility	Moderate (polar groups)	Variable (depends on substituents)
Synthetic Utility	Intermediate for further coupling	Chiral building blocks in drug discovery